Cas no 1448051-55-5 (3-(4-fluorophenyl)-1-methyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-1-methyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-5-carboxamide
• CAS No: 1448051-55-5
• MF: C₁₇H₁₅F₄N₅O
• MW: 381.327516794205
• CID: 6439714
• Update Time: 2025-06-08

3-(4-fluorophenyl)-1-methyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-methyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-5-carboxamide
• 5-(4-fluorophenyl)-2-methyl-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]pyrazole-3-carboxamide

• Inchi： 1S/C17H15F4N5O/c1-25-14(10-13(23-25)11-2-4-12(18)5-3-11)16(27)22-7-9-26-8-6-15(24-26)17(19,20)21/h2-6,8,10H,7,9H2,1H3,(H,22,27)
• InChI Key： BKOVZDWTCQPLSP-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(F)C=C2)C=C(C(NCCN2C=CC(C(F)(F)F)=N2)=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-fluorophenyl)-1-methyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-5-carboxamide

Research Brief on 3-(4-fluorophenyl)-1-methyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-5-carboxamide (CAS: 1448051-55-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as potential therapeutic agents. Among these, the compound 3-(4-fluorophenyl)-1-methyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-5-carboxamide (CAS: 1448051-55-5) has garnered attention due to its unique structural features and promising biological activities. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, mechanism of action, and potential applications in drug development.

The compound, characterized by its trifluoromethyl and fluorophenyl substituents, exhibits notable interactions with various biological targets. Recent studies have explored its role as a modulator of specific enzymes and receptors, particularly in the context of inflammatory and oncological pathways. The presence of the trifluoromethyl group enhances its binding affinity and metabolic stability, making it a valuable candidate for further pharmacological investigation.

One of the key findings from recent research is the compound's efficacy in inhibiting certain kinase enzymes involved in cell proliferation and inflammation. In vitro and in vivo studies have demonstrated its ability to suppress the activity of these kinases at nanomolar concentrations, suggesting its potential as a lead compound for the development of novel therapeutics. Additionally, its pharmacokinetic properties, including bioavailability and half-life, have been evaluated in preclinical models, with results indicating favorable profiles for oral administration.

Further investigations have focused on the structural optimization of this compound to enhance its selectivity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the critical molecular interactions responsible for its biological activity. These findings are instrumental in guiding the design of next-generation derivatives with improved therapeutic indices.

In conclusion, 3-(4-fluorophenyl)-1-methyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-5-carboxamide represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting key biological pathways. Ongoing research efforts are expected to further elucidate its therapeutic applications and pave the way for clinical development. This brief underscores the importance of continued exploration of this compound and its derivatives in the pursuit of innovative treatments for complex diseases.